Cas no 1351772-04-7 (N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide)

• Product Name: N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide
• CAS No: 1351772-04-7
• MF: C₂₆H₃₁N₅O₂
• MW: 445.55664563179
• CID: 5345361
• Update Time: 2025-07-21

N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide
• N-cyclohexyl-1-[3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]piperidine-4-carboxamide
• STL142013
• N-cyclohexyl-1-(3-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C26H31N5O2/c1-18-9-11-19(12-10-18)23-29-26(33-30-23)22-8-5-15-27-24(22)31-16-13-20(14-17-31)25(32)28-21-6-3-2-4-7-21/h5,8-12,15,20-21H,2-4,6-7,13-14,16-17H2,1H3,(H,28,32)
• InChI Key： BVHLSZYKMLKKJK-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C(C3=NC(C4C=CC(C)=CC=4)=NO3)=CC=CN=2)CC1)NC1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 626
• XLogP3: 4.8
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide

Professional Introduction to N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide (CAS No. 1351772-04-7)

N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1351772-04-7, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further exploration in medicinal chemistry.

The core structure of N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide includes a piperidine ring linked to a pyridine moiety, which is further substituted with an oxadiazole ring. The oxadiazole ring is particularly noteworthy as it is known for its biological activity and has been widely investigated for its potential in various therapeutic applications. The incorporation of a 4-methylphenyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within the body.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy. The N-cyclohexyl substituent at the piperidine ring not only contributes to the overall solubility of the molecule but also influences its metabolic pathways. This aspect has been a focus of interest in recent studies, where the metabolic stability and bioavailability of related compounds have been extensively analyzed.

In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds like N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide are essential for developing new therapeutic agents. The oxadiazole moiety, in particular, has shown promise in inhibiting various enzymes and receptors involved in inflammatory and infectious diseases. Current research is exploring its potential as an anti-inflammatory agent and in the treatment of bacterial infections.

The structural complexity of this compound also presents challenges in its synthesis. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as multi-step organic synthesis, coupled with catalytic processes, have enabled chemists to construct these molecules with high precision. This has opened up new avenues for exploring their biological activities and therapeutic potential.

One of the key areas of research involving N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide is its interaction with biological targets. Studies have indicated that this compound may interact with proteins and enzymes involved in cell signaling pathways. These interactions could potentially lead to new therapeutic strategies for diseases such as cancer and neurodegenerative disorders. The precise mechanism of action remains under investigation, but preliminary data suggest that it may modulate key signaling pathways by binding to specific targets.

The role of computational tools in drug discovery cannot be overstated. Molecular docking studies have been instrumental in understanding how this compound interacts with its potential targets at the molecular level. These studies provide valuable insights into the binding affinity and mode of interaction, which are critical for optimizing its pharmacological properties. By leveraging computational methods, researchers can accelerate the drug discovery process and identify promising candidates for further development.

The synthesis of analogs and derivatives of N-cyclohexyl-1-{3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-y}l-piperidine carboxamide is another area of active research. By modifying specific functional groups or substituents, scientists can fine-tune the biological activity and pharmacokinetic properties of these compounds. This approach allows for the identification of lead compounds that can be further optimized through structure-based drug design.

In conclusion, N-cyclohexyl-l-{3-[3-(4-methylpheny)-l , 2 , 4 - oxadiazol - 5 - yl ] py ridin - 2 - yl } piper id ine - 4 - carbox amide ( CAS No . l35l77720 - 04 - 7 ) represents a fascinating subject of study in pharmaceutical chemistry . Its complex structure , combined with its potential biological activities , makes it a valuable candidate for further exploration . As research continues to uncover new insights into its pharmacological properties , this compound holds promise for contributing to the development of novel therapeutic agents . The advancements in synthetic methodologies and computational tools are expected to further enhance our understanding and utilization of such complex molecules.